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For researchers and professionals in drug development, understanding the nuanced effects of
Sodium-Glucose Cotransporter 1 (SGLT1) inhibitors on Glucagon-Like Peptide-1 (GLP-1)
secretion is critical. This guide provides a cross-study comparison of the GLP-1 response to
two key molecules with SGLT1 inhibitory activity: Canagliflozin and Sotagliflozin. While direct
head-to-head clinical trial data is limited, this guide synthesizes available findings to offer a

comparative perspective.

Mechanism of SGLT1 Inhibition and GLP-1 Secretion

Inhibition of SGLT1 in the gastrointestinal tract, particularly in the small intestine, leads to an
increased concentration of glucose in the gut lumen. This luminal glucose is sensed by L-cells,
specialized enteroendocrine cells, which are then stimulated to secrete GLP-1. The binding of
glucose to SGLT1 on L-cells is thought to trigger a signaling cascade involving membrane
depolarization and calcium influx, culminating in the release of GLP-1.
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Figure 1. Signaling pathway of SGLT1 inhibition leading to GLP-1 secretion.
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Quantitative Comparison of GLP-1 Response

The following tables summarize the quantitative data on the GLP-1 response to Canagliflozin
and Sotagliflozin based on available clinical trial data. It is important to note that these findings
are from separate studies and not from a direct head-to-head comparison.

Table 1: Canagliflozin Effect on Postprandial GLP-1 Levels

Change from

Stud
Parameter Dosage Baseline/Place i . Reference
Population
bo
) Significant ) )
Active GLP-1 ) Patients with
) 100 mg/day increase from ] [1]
(AUC 0-120 min) ) Type 2 Diabetes
baseline
) Healthy Subjects
Total GLP-1 (0-2 ~35% higher ) )
300 mg and Patients with
hours post-meal) than placebo

Type 2 Diabetes

Table 2: Sotagliflozin Effect on Postprandial GLP-1 Levels

. Change in Study
Parameter Comparison . Reference
GLP-1 Population
Incremental
Active GLP-1
(aGLP-1) and Compared to o
o Significantly N
Total GLP-1 Empagliflozin ) Not specified 2]
o increased
(tGLP-1) (0-5 (SGLT2 inhibitor)
hours post-
breakfast)
Patients with
GLP-1 Levels General finding Enhanced Type 1 and Type [2]

2 Diabetes
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Experimental Protocols

The primary method used to assess the GLP-1 response in the cited studies was the Mixed-
Meal Tolerance Test (MMTT). While specific details may vary between studies, a general
workflow can be outlined.

Mixed-Meal Tolerance Test (MMTT) Workflow

ine Blood Sample SGLT1 Inhibitor Standardized Meal Serial Blood Sampling Plasma GLP-1
(t=0 min) Administration Ingestion (e.g., 30, 60, 90, 120 min) Measurement (ELISA)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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